Cas no 2229016-05-9 (4-(2-bromoethyl)-3-phenyl-1H-pyrazole)

• Product Name: 4-(2-bromoethyl)-3-phenyl-1H-pyrazole
• CAS No: 2229016-05-9
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 5911258
• PubChem ID: 165648660
• Update Time: 2025-06-14

4-(2-bromoethyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-3-phenyl-1H-pyrazole
• 2229016-05-9
• EN300-1862647

• Inchi： 1S/C11H11BrN2/c12-7-6-10-8-13-14-11(10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14)
• InChI Key： SLIDIDLZUUMGIL-UHFFFAOYSA-N
• SMILES： BrCCC1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2-bromoethyl)-3-phenyl-1H-pyrazole

Comprehensive Overview of 4-(2-bromoethyl)-3-phenyl-1H-pyrazole (CAS No. 2229016-05-9)

4-(2-bromoethyl)-3-phenyl-1H-pyrazole (CAS No. 2229016-05-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, which combines a phenyl group and a 2-bromoethyl side chain. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

Recent trends in organic chemistry highlight the growing demand for pyrazole-based scaffolds, driven by their applications in drug discovery and material science. Researchers are increasingly exploring 4-(2-bromoethyl)-3-phenyl-1H-pyrazole for its potential in designing kinase inhibitors and antimicrobial agents. The compound's bromoethyl moiety offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for 4-(2-bromoethyl)-3-phenyl-1H-pyrazole?" This reflects the compound's relevance in modern synthetic chemistry. Common methods involve the bromination of 3-phenyl-1H-pyrazole derivatives or the condensation of phenylhydrazine with brominated diketones. Optimizing these processes is critical for achieving high yields and purity, which are essential for industrial-scale production.

In the context of green chemistry, researchers are investigating eco-friendly alternatives to traditional bromination techniques. The use of catalytic bromination and microwave-assisted synthesis has shown promise in reducing waste and energy consumption. These advancements align with global efforts to minimize the environmental impact of chemical manufacturing.

The compound's structure-activity relationship (SAR) is another hot topic, particularly in medicinal chemistry. Studies suggest that modifications to the pyrazole ring or the bromoethyl group can significantly alter biological activity. For instance, replacing the bromine atom with other halogens or functional groups may enhance selectivity toward specific biological targets.

From an analytical perspective, 4-(2-bromoethyl)-3-phenyl-1H-pyrazole is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and purity assessment, which are crucial for regulatory compliance and research reproducibility.

In summary, 4-(2-bromoethyl)-3-phenyl-1H-pyrazole (CAS No. 2229016-05-9) represents a pivotal building block in contemporary organic synthesis. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a key role in addressing challenges in drug development and sustainable chemistry.